Journal Name:Journal of Propulsion and Power
Journal ISSN:0748-4658
IF:2.005
Journal Website:http://www.aiaa.org/content.cfm?pageid=322&lupubid=24
Year of Origin:0
Publisher:American Institute of Aeronautics and Astronautics Inc. (AIAA)
Number of Articles Per Year:152
Publishing Cycle:Bimonthly
OA or Not:Not
Journal of Propulsion and Power ( IF 2.005 ) Pub Date: 2023-07-01 , DOI:
10.1016/j.ijfatigue.2023.107814
Polyimide-based composites have been widely used as structural materials in aerospace and automotive industries. In the present work, carbon fiber fabric reinforced polyimide composites (CF/PI) were modified by carbon nanotubes (CNTs). The monotonic bending properties and bending fatigue performance of CNTs modified CF/PI were investigated at room temperature. Both bending strength and bending modulus of CF/PI can be increased by CNTs. The CNTs filler could inhibit crack initiation and retard crack propagation. The fatigue resistance is significantly enhanced in CNTs modified CF/PI, which is related to the CNTs enhanced matrix crack resistance and fiber/matrix debonding.
Journal of Propulsion and Power ( IF 2.005 ) Pub Date: 2023-07-17 , DOI:
10.1016/j.ijfatigue.2023.107836
The work investigates the effect of anodizing on the high cycle fatigue behaviour of a high-quality cast Aluminium (AlSi8Mg-T6) alloy. Tensile and fatigue tests are carried out on both non-anodized and anodized specimens in order to highlight the differences in tensile and fatigue responses. In addition, roughness measurements, fracture surfaces analyses, metallography, instrumented micro-indentation and scanning electron microscope (SEM) inspections are performed in order to investigate the interplay between the presence of an anodic layer and the fatigue life of anodized specimens.It is demonstrated that, after anodizing, AlSi8Mg-T6 specimens shows a deterioration of the fatigue performance at medium–low stress amplitudes (130 and 110 MPa). In addition, fracture surface analysis reveals that the presence of the anodic layer modifies the fatigue crack initiation and early growth mechanisms. The manuscript paves the way for an accurate fatigue design of anodized, cast AlSix components.
Journal of Propulsion and Power ( IF 2.005 ) Pub Date: 2023-07-05 , DOI:
10.1016/j.ijfatigue.2023.107822
Out-of-plane wrinkles are manufacturing defects that affect the structural performance of wind turbine blades under fatigue. Glass Fiber Reinforced Polymer (GFRP) laminated specimens embedded with artificial wrinkle defects at two severity ratios (amplitude/half-wavelength) show different resistance to cyclic loading when tested under tension–compression fatigue. This work presents the validation of a fatigue formulation for the prediction of fatigue damage from wrinkles characteristic of wind turbine blades. The validation is performed through numerical models combined with experimental tests in which the fracture framework aims at predicting crack initiation and delamination propagation. The experimental fatigue program loaded the specimens with R=−1 to assess damage growth. The fatigue damage mechanism is quantified as a stiffness degradation, and the damage level is classified into five phases. Comparing the two severity types of wrinkles, the fatigue lifetime for equal external loading differs by approximately two decades. This difference is also captured by the numerical predictions. The lower the aspect ratio (AR), the higher the defect resistance to reversed fatigue loading. The numerical models captured the qualitative behavior of the SN curves and delamination fracture path and location observed in the experiments.
Journal of Propulsion and Power ( IF 2.005 ) Pub Date: 2023-06-28 , DOI:
10.1016/j.ijfatigue.2023.107809
This study investigated the high-cycle fatigue behavior of an extruded dual-phase magnesium-lithium (Mg-Li) alloy using ultrasonic fatigue experiments and surface replica techniques. Specimens along the extrusion and transverse directions were compared. The α-Mg phase was found to significantly affect fatigue crack behaviors, with different deformation textures and microstructures in ED and TD specimens. ED specimens exhibited a stronger cylindrical texture, which impeded crack initiation within the basal plane of the α-Mg grain, resulting in higher fatigue strength than TD specimens. This study highlights the importance of microstructure and deformation texture in determining the fatigue behavior of dual-phase Mg-Li alloys.
Journal of Propulsion and Power ( IF 2.005 ) Pub Date: 2023-07-23 , DOI:
10.1016/j.ijfatigue.2023.107853
An analytical framework is presented to predict the effects of sample size on the maximum value distribution (MVD) of the driving forces for fatigue crack formation in metals and alloys. The distribution of the maximum driving force for fatigue crack formation over the domain follows the generalized extreme value theory in the limit as the domain size increases to infinity. However, a simulation-based analysis of microstructure influences on fatigue resistance for polycrystalline metals and alloys is very costly, and reaching those limits is intractable. This work models the MVD of Fatigue Indicator Parameters (FIPs), which serve as surrogate measures for the driving force for fatigue crack formation, at finite sample sizes prior to their convergence to a limiting extreme value distribution. Large-scale crystal plasticity finite element (CPFE) simulations of FCC Al 7075-T6 with microstructure realizations of various sizes are incorporated to calibrate and evaluate the developed framework, and a total of ∼6.5 million grains of Al 7075-T6 are examined. The calibrated analytical solution agrees well with the brute force Monte Carlo simulation results extracted from the CPFE simulations. Furthermore, the developed formulation can predict the MVD of FIPs for different sample sizes using a size-dependent parameter, and it is capable of accurately extrapolating the MVD of FIPs for much larger microstructure sample sizes than the size used for its calibration.
Journal of Propulsion and Power ( IF 2.005 ) Pub Date: 2023-07-05 , DOI:
10.1016/j.ijfatigue.2023.107823
To capture the mechanical behavior and low cycle fatigue damage of metals, a crystal plasticity model combined with isotropic continuum damage mechanics model of low cycle fatigue is developed. In this constitutive model, the Lemaitre model of low cycle fatigue damage is modified accounting for the effect of stress triaxiality and Lode parameter, the slip strength is associated with the evolution of the density of statistically stored forest dislocations and debris dislocations, and a non-linear kinematic hardening rule is employed to capture the cyclic response. Simulation is implemented by applying this developed constitutive model to the Voronoi polycrystalline aggregation of 7075 aluminum alloy. The studied results show that the grains with low Schmid factor generally suffer more severe damage compared to those with high Schmid factor. In addition, due to the orientation mismatch of adjacent grains, localized stress concentrations and the resulting severe damage generate near the grain boundaries, especially near the grain boundaries with high misorientation angles. The proposed constitutive model manifests the capacity for the determination of damage evolution of the polycrystalline metals.
Journal of Propulsion and Power ( IF 2.005 ) Pub Date: 2023-06-24 , DOI:
10.1016/j.ijfatigue.2023.107791
The surface liquid segregation (SLS) layer in semisolid casting presents higher hardness than the surface of specimens cast using high-pressure die casting (HPDC). Bending fatigue tests showed that semisolid castings present better fatigue properties at higher stress, and this improvement disappears when the applied stress is lower than a critical load. This is because HPDC and SSM castings share the same surface deformation at low stress. More significant deformation is observed for HPDC castings when the stress exceeds the critical load. The presence of surface defects enlarges the difference in deformation at high stress and reduces the critical load.
Journal of Propulsion and Power ( IF 2.005 ) Pub Date: 2023-06-25 , DOI:
10.1016/j.ijfatigue.2023.107804
Very high cycle fatigue (VHCF) of a Ni-based single crystal superalloy processed by high-rate solidification (HRS), liquid metal cooling (LMC) and HRS plus hot isostatic pressing (HIP), respectively were studied at 1000 °C, 20 kHz and R = -1. For HRS and LMC, the fatal cracks mainly initiate from casting pores surrounded by a rough zone. γ′-rotation as the main feature within the rough zone is related to the operation of {1 1 1}〈1 1 0〉 and {1 1 1}〈1 1 2〉 slip systems. HRS+HIP specimens mainly fail from the surface and they present the best VHCF property. LMC process could increase the VHCF durability like HIP treatment, especially at very low loading conditions.
Journal of Propulsion and Power ( IF 2.005 ) Pub Date: 2023-07-08 , DOI:
10.1016/j.ijfatigue.2023.107819
Fatigue fracture of structures made of bent sheets often occurs from cracks on the sheet inner surface. This study investigated fatigue crack growth and non-propagating behavior in bent sheets of ultra-high strength steel (UHSS) using artificial cracks introduced by a picosecond pulse laser. A newly-designed fatigue test showed that the internal compressive residual stress introduced by bending arrests crack propagation in the depth direction. A crack propagation analysis using the software SCANP revealed that this internal compressive residual stress suppressed not only the stress intensity factor in the depth direction, ΔKa, but also that in the width direction, ΔKc, even though the surface residual stress was tensile. A stress relief heat treatment test demonstrated that the crack arrest behavior disappeared and the propagation life was shortened in the absence of this compressive residual stress. Non-propagating cracks were observed in the specimens after 1×107 test cycles. The relationship between the fatigue limit and the artificial crack depth (Kitagawa-Takahashi diagram) was generally fitted by the Line Method with a critical distance of 46.7 μm. This study provides insight into the fatigue behavior of cracks on bent sheets of UHSS, which are widely used in many industries such as automobile manufacturing.
Journal of Propulsion and Power ( IF 2.005 ) Pub Date: 2023-07-05 , DOI:
10.1016/j.ijfatigue.2023.107825
Carbon black (CB) fillers are often used to increase the ultimate strength and durability of rubber products. Incidentally, CBs are also electrically conductive and this property at low filler concentrations was successfully exploited by several researchers to monitor changes in mechanical properties of rubber by piezoresistance evaluation.In the present work, piezoresistive response of deformed natural rubber (NR) filled with higher concentrations of CB, which are often encountered in rubber products under dynamic loading conditions like tires, conveyor belts, vibration dampers and the like was investigated. Unfortunately, high carbon black content significantly decreased piezoresistive signal, severely limiting the self-monitoring capability. Moreover, unexpectedly high and undesirable for electromechanical application such as precursor of shoulder peak phenomenon (PSPP) and shoulder peak phenomenon (SPP) were observed.However, these otherwise undesirable phenomena in a noble way was used for self-monitoring the rubber integrity during cyclic deformation. The gradual increase in residual strain, indicating rubber matrix fatigue, was clearly related to changes in experimentally detectable electrical resistance as a function of PSPP and SPP.The study is optimistic of a new concept for self-monitoring and forecasting rubber structure degradation under long-term cyclic loading predictable from simple obtainable piezoresistive response.
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
工程技术4区 | ENGINEERING, AEROSPACE 工程:宇航3区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
12.30 | 80 | Science Citation Index Science Citation Index Expanded | Not |
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